Cas no 88088-74-8 (Dodecanoic acid, 2,2-dimethyl-12-(phenylmethoxy)-)

Dodecanoic acid, 2,2-dimethyl-12-(phenylmethoxy)- structure
88088-74-8 structure
Product Name:Dodecanoic acid, 2,2-dimethyl-12-(phenylmethoxy)-
CAS No:88088-74-8
MF:C21H34O3
MW:334.49286699295
CID:645759
PubChem ID:13478289
Update Time:2025-04-19

Dodecanoic acid, 2,2-dimethyl-12-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 2,2-dimethyl-12-(phenylmethoxy)-
    • 2,2-dimethyl-12-phenylmethoxydodecanoic acid
    • SCHEMBL10781848
    • 88088-74-8
    • DTXSID30541799
    • 12-(BENZYLOXY)-2,2-DIMETHYLDODECANOIC ACID
    • ROHGNMQWLGYWIG-UHFFFAOYSA-N
    • 12-benzyloxy-2,2-dimethyldodecanoic acid
    • Inchi: 1S/C21H34O3/c1-21(2,20(22)23)16-12-7-5-3-4-6-8-13-17-24-18-19-14-10-9-11-15-19/h9-11,14-15H,3-8,12-13,16-18H2,1-2H3,(H,22,23)
    • InChI Key: ROHGNMQWLGYWIG-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CCCCCCCCCCOCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 334.25079494g/mol
  • Monoisotopic Mass: 334.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 46.5Ų
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